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Introduction

Propylene glycol dicaprylate/dicaprate is a versatile diester of propylene glycol with caprylic
and capric acids, two medium-chain fatty acids.[1][2] It is a widely utilized excipient in the
pharmaceutical, cosmetic, and food industries, valued for its properties as an emollient,
solvent, and viscosity-increasing agent.[3][4] This technical guide provides an in-depth analysis
of its core physicochemical properties, offering valuable data and experimental insights for
professionals in research and development.

Chemical Identity

Propylene glycol dicaprylate/dicaprate is a complex mixture of the propylene glycol mono-
and diesters of caprylic and capric acids, with the diester fraction being predominant.[5]
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Identifier

Value

Chemical Name

Propylene Glycol Dicaprylate/Dicaprate

INCI Name

PROPYLENE GLYCOL
DICAPRYLATE/DICAPRATE

CAS Number

68583-51-7, 58748-27-9, 68988-72-7[6]

EINECS/ELINCS No.

271-516-3[4]

Molecular Formula

C21H4406 (representative)[7]

Molecular Weight

Approximately 392.57 g/mol (representative)[7]
[8]

Synonyms

Decanoic acid, mixed diesters with octanoic acid
and propylene glycol; Propylene glycol
dicaprylocaprate[5][9]

Physicochemical Properties

The functional performance of propylene glycol dicaprylate/dicaprate in various applications

is dictated by its distinct physicochemical characteristics.

General Properties

Property Description
Clear, colorless to pale yellowish, oily liquid.[3]
Appearance
[4]
Odor Neutral or slightly fatty odor.[9][10]
Taste Neutral taste.[9]

Quantitative Physicochemical Data

The following table summarizes the key quantitative properties of propylene glycol

dicaprylate/dicaprate, compiled from various technical sources.
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Property Value Unit Method

Density (at 20°C) 0.923 - 0.929 g/cm3 Ph. Eur. 2.2.5
Viscosity (at 20°C) 9-12 mPa:-s Ph. Eur. 2.2.9[9]
Refractive Index (at

20°C) 1.436 - 1.442 Ph. Eur. 2.2.6

Boiling Point 269.6 °C at 760 mmHg Estimated[7]
Melting Point -50 °C

Flash Point 121.8 °C Estimated[7]

Acid Value <0.2 mg KOH/g Ph. Eur. 2.5.1[5][9]
Hydroxyl Value <10 mg KOH/g Ph. Eur. 2.5.3[5][9]
lodine Value <1.0 g 12/100g Ph. Eur. 2.5.4[5]
Peroxide Value <1.0 meq Oz/kg Ph. Eur. 2.5.5[5]
Saponification Value 310-335 mg KOH/g Ph. Eur. 2.5.6[5]
Water Content <0.1 % Ph. Eur. 2.5.12[5][9]

Solubility Profile

Propylene glycol dicaprylate/dicaprate is a lipophilic substance with limited aqueous
solubility.[3][10]
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Solvent Solubility
Water Insoluble[9]
Ethanol (96%) Soluble[9][11]
Isopropanol Soluble[9]
Acetone Soluble[9]
Ethyl Acetate Soluble[9][10]
Hexane Soluble[9][10]
Dichloromethane Soluble[10]
Toluene Soluble[9]
Diethyl Ether Soluble[9]
Vegetable Oils Miscible in all ratios[4][9]
Glycerol Insoluble[9]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties are outlined below.
These protocols are based on standard pharmacopeial methods and general laboratory
practices.

Determination of Density

The density of propylene glycol dicaprylate/dicaprate can be accurately measured using a
pycnometer or a digital density meter.[12][13]

Method: Pycnometry

o Preparation: Clean and dry a pycnometer of a suitable volume. Determine and record the
mass of the empty pycnometer.

 Calibration: Fill the pycnometer with deionized water of a known temperature (e.g., 20°C)
and record the mass. Calculate the exact volume of the pycnometer using the known density
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of water at that temperature.

o Measurement: Empty and thoroughly dry the pycnometer. Fill it with the propylene glycol
dicaprylate/dicaprate sample, ensuring no air bubbles are present. Adjust the temperature
to 20°C.

e Weighing: Determine the mass of the pycnometer filled with the sample.

o Calculation: Calculate the density by dividing the mass of the sample by the calibrated
volume of the pycnometer.

Measurement of Viscosity

The viscosity of this oily liquid is typically determined using a capillary viscometer or a rotational
viscometer.[14][15]

Method: Capillary Viscometry (ASTM D445)

Apparatus: Select a calibrated glass capillary viscometer suitable for the expected viscosity
range.

o Sample Preparation: Ensure the sample is free of air bubbles and at a constant, known
temperature (e.g., 20°C) by placing it in a temperature-controlled bath.[16]

o Measurement: Draw the liquid into the viscometer up to a specified mark.

e Flow Time: Allow the liquid to flow under gravity and measure the time it takes for the
meniscus to pass between two marked points on the capillary.[16]

 Calculation: Calculate the kinematic viscosity by multiplying the flow time by the viscometer's
calibration constant. The dynamic viscosity can then be calculated by multiplying the
kinematic viscosity by the density of the liquid at the same temperature.

Assessment of Solubility

A common method to determine the solubility of a substance in a particular solvent is the
shake-flask method.[17]
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Method: Shake-Flask Method

e Preparation: Add an excess amount of propylene glycol dicaprylate/dicaprate to a known
volume of the solvent in a sealed container (e.g., a screw-capped vial).

« Equilibration: Agitate the mixture at a constant temperature for a prolonged period (e.g., 24-
48 hours) to ensure equilibrium is reached.[17]

e Separation: Allow the mixture to stand undisturbed until a clear supernatant is formed. If
necessary, centrifuge the sample to separate the undissolved solute.

e Quantification: Carefully withdraw an aliquot of the saturated supernatant.

e Analysis: Determine the concentration of the dissolved propylene glycol
dicaprylate/dicaprate in the aliquot using a suitable analytical technique, such as gas
chromatography (GC).[18] The solubility is expressed as the mass of solute per volume or
mass of the solvent.

Stability and Storage

Propylene glycol dicaprylate/dicaprate is a stable compound under normal storage
conditions.[10] It exhibits high stability against oxidation.[9] To ensure its quality, it should be
preserved in well-closed containers and protected from moisture.[5]

Applications in Drug Development

The unique properties of propylene glycol dicaprylate/dicaprate make it a valuable excipient
in various pharmaceutical formulations:

o Emollient: It imparts a smooth, non-greasy feel to topical preparations.[6]

e Solvent: It serves as a good solvent for many active pharmaceutical ingredients (APIs),
particularly lipophilic drugs.[9]

» Vehicle for Injectables: Its low viscosity makes it suitable as a carrier oil for subcutaneous
and intramuscular injections.[9]
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» Penetration Enhancer: It can enhance the skin penetration of other ingredients in topical

formulations.[1]

« Viscosity-Increasing Agent: It can be used to modify the viscosity of non-aqueous
formulations.[4]

Visualizations
Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental protocols described above.
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Workflow for Density Determination using Pycnometry.
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Workflow for Viscosity Measurement using Capillary Viscometry.
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Workflow for Solubility Assessment using the Shake-Flask Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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